Phytotoxic compounds produced by Fusarium equiseti. Part II. The chemistry of diacetoxyscirpenol
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000116
Abstract
Diacetoxyscirpenol, the principal toxic metabolic product of Fusarium scirpi, is shown to possess structure (Ia) by transformation to a derivative (IIId) of verrucarol.
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